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Compound of Interest

7-Hydroxy Methotrexate-d3
Compound Name:
Ammonium Salt

Cat. No.: B1155960

Get Quote

Executive Summary & Hazard Profile

7-Hydroxy Methotrexate-d3 is the primary deuterated metabolite of Methotrexate. While used in
minute quantities for LC-MS/MS quantification, it retains the cytotoxic, teratogenic, and
nephrotoxic properties of its parent compound.

e CAS Number: 5939-37-7 (unlabeled parent); Deuterated analog varies by manufacturer.
o Waste Classification:RCRA U-Listed (U122) equivalent.

o Note: While U-codes strictly apply to "commercial chemical products,” best practice in
pharmaceutical R&D dictates managing all antineoplastic metabolites and isotopologues
as Hazardous Cytotoxic Waste.

» Critical Hazard: Potent inhibition of dihydrofolate reductase (DHFR). Exposure can cause
DNA synthesis disruption, reproductive harm, and severe kidney damage due to precipitation
in renal tubules.

Containment & Handling Protocols
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Before disposal is even considered, containment prevents the generation of unnecessary

waste.[1][2]

Parameter

Specification

Reasoning

Engineering Control

Class Il Biological Safety
Cabinet (BSC) or Chemical
Fume Hood

Prevents aerosolization of the
ammonium salt powder during

weighing/reconstitution.

Double Gloving: Nitrile (Outer)

ASTM D6978 rated gloves are

required. Change outer gloves

PPE - Hands . )
+ Nitrile/Latex (Inner) every 30 minutes or
immediately after splash.
Prevents particulate
] ) accumulation on clothing; rear-
PPE - Body Lint-free, rear-closing gown

closing ensures full frontal

protection.

Solvent Trap

Secondary containment tray

Captures drips during
pipetting; prevents
contamination of the BSC

surface.

Disposal Workflow: The "Trace vs. Bulk" Decision Matrix

Proper disposal relies on distinguishing between "Trace" waste (empty containers) and "Bulk"
waste (unused stock/spills). Misclassifying bulk waste as trace is a federal violation in many
jurisdictions.

Step-by-Step Disposal Procedure

A. For Empty Vials & Glassware (Trace Waste) Definition: Container is "RCRA Empty"
(contains <3% of original capacity by weight).

e Do NOT rinse the vial. Rinsing creates liquid cytotoxic waste.

o Cap the vial securely.
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o Discard immediately into a Yellow Trace Chemotherapy Waste Bin.

o Note: If the vial held the d3-standard, ensure the label is defaced or marked "EMPTY" to
prevent inventory confusion.

B. For Unused Stock Solutions & Expired Standards (Bulk Waste) Definition: Any vial
containing visible liquid volume or >3% residue.

e Segregate: Do not place in the yellow bin.
o Containerize: Place the vial inside a clear, sealable secondary bag (e.g., Ziploc).
» Disposal: Place the bagged vial into a Black RCRA Hazardous Waste Container.
o Labeling: Must be labeled "Hazardous Waste - Toxic/Cytotoxic (Methotrexate metabolite)."
C. For Liquid Waste (HPLC Effluent) Context: LC-MS waste containing the d3-standard.
o Collection: Collect effluent in a dedicated carboy labeled "Cytotoxic AqQueous Waste."
e Do NOT Sewer: Never pour down the drain.

o Hand-off: Cap tightly and transfer to EHS for high-temperature incineration.

Visual Decision Logic

The following diagram illustrates the critical decision path for segregating waste streams to
ensure compliance.
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Waste Item Generated

Is it Liquid or Solid?

olid/Container

Is Container 'RCRA Empty'?
(<3% residue)
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Click to download full resolution via product page

Caption: Decision tree for segregating 7-Hydroxy Methotrexate-d3 waste into Trace (Yellow)
and Bulk (Black) streams.

Decontamination Protocol

If a spill occurs or glassware must be reused (not recommended for d3-standards), follow this
oxidative deactivation protocol. Methotrexate is resistant to simple hydrolysis; oxidative
cleavage is required.

Reagent Prep:

e Solution A: 10% Sodium Hypochlorite (Bleach).
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e Solution B: 1% Sodium Thiosulfate (Neutralizer).

e Solution C: Detergent water (Surfactant).

Procedure:

o Absorb: Lay absorbent pads over the spill.[1] Do not wipe dry immediately; allow absorption.
e Clean (Solubilize): Wipe area with Solution C to remove the ammonium salt residue.

o Deactivate (Oxidize): Apply Solution A (Bleach). Allow 15 minutes of contact time.

o Mechanism:[3][4] Bleach oxidizes the pteridine ring structure, breaking the cytotoxic
pharmacophore.

o Neutralize: Apply Solution B to neutralize the bleach (prevents corrosion of stainless steel
hoods).

e Rinse: Final wipe with sterile water.

o Disposal: All wipes and pads from this process go into the Black RCRA Bin.

Emergency Procedures

Event Immediate Action Reporting

Wash with soap and water for Report to EHS immediately.
Skin Exposure 15 minutes.[5] Do not scrub Medical surveillance may be

hard (avoids abrasion). required.[4][5][6]

Flush at eyewash station for ] ) ]
Seek immediate medical

Eye Contact 15 minutes, holding eyelids )
attention.[4][5][6][7][8]

open.

Cover with wet paper towels to S
) ) Evacuate area if spill is
Powder Spill prevent dust generation. Do
>100mg. Call HazMat team.
not sweep.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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